1H-Indole-1-acetamide, 2,3-dihydro-3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]-

• Molecular Formula: C17H15N3O4
• Molecular Weight: 325.32 g/mol
• IUPAC Name: 2-[3-hydroxy-2-oxo-3-(2-oxo-2-pyridin-4-ylethyl)indol-1-yl]acetamide
• InChI: InChI=1S/C17H15N3O4/c18-15(22)10-20-13-4-2-1-3-12(13)17(24,16(20)23)9-14(21)11-5-7-19-8-6-11/h1-8,24H,9-10H2,(H2,18,22)
• InChI Key: GZBNKVDVNITELB-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(C(=O)N2CC(=O)N)(CC(=O)C3=CC=NC=C3)O

Description

1H-Indole-1-acetamide, 2,3-dihydro-3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]-, also known as Compound 1, is a synthetic compound that has been of significant interest in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1H-Indole-1-acetamide, 2,3-dihydro-3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]- 1 is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cancer cell proliferation and survival. In particular, 1H-Indole-1-acetamide, 2,3-dihydro-3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]- 1 has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. Additionally, 1H-Indole-1-acetamide, 2,3-dihydro-3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]- 1 has been shown to activate the AMP-activated protein kinase pathway, which plays a crucial role in cellular energy homeostasis.
Biochemical and Physiological Effects:
1H-Indole-1-acetamide, 2,3-dihydro-3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]- 1 has been shown to have various biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of cancer cell migration and invasion, and the protection of neurons from oxidative stress-induced damage. Additionally, 1H-Indole-1-acetamide, 2,3-dihydro-3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]- 1 has been shown to regulate glucose metabolism and lipid metabolism, which may have implications for the treatment of metabolic disorders such as diabetes and obesity.

Advantages and Limitations for Lab Experiments

One advantage of 1H-Indole-1-acetamide, 2,3-dihydro-3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]- 1 is its relatively simple synthesis method, which makes it easily accessible for laboratory experiments. Additionally, 1H-Indole-1-acetamide, 2,3-dihydro-3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]- 1 has been shown to have potent anti-cancer and neuroprotective effects, which make it a promising lead compound for the development of novel therapeutic agents. However, one limitation of 1H-Indole-1-acetamide, 2,3-dihydro-3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]- 1 is its poor solubility in aqueous solutions, which may limit its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the study of 1H-Indole-1-acetamide, 2,3-dihydro-3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]- 1. One direction is the development of more potent and selective analogs of 1H-Indole-1-acetamide, 2,3-dihydro-3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]- 1 for the treatment of cancer and neurodegenerative diseases. Another direction is the investigation of the molecular mechanisms underlying the anti-cancer and neuroprotective effects of 1H-Indole-1-acetamide, 2,3-dihydro-3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]- 1, which may lead to the identification of novel drug targets. Additionally, the study of 1H-Indole-1-acetamide, 2,3-dihydro-3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]- 1's effects on glucose and lipid metabolism may have implications for the treatment of metabolic disorders.

Synthesis Methods

The synthesis of 1H-Indole-1-acetamide, 2,3-dihydro-3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]- 1 involves the reaction of 2-oxo-2-(4-pyridinyl)acetic acid with indole-3-carboxaldehyde in the presence of sodium triacetoxyborohydride as a reducing agent. The resulting compound is then treated with hydroxylamine hydrochloride to yield 1H-Indole-1-acetamide, 2,3-dihydro-3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]- 1.

Scientific Research Applications

1H-Indole-1-acetamide, 2,3-dihydro-3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]- 1 has been extensively studied for its potential applications in various fields, including cancer research, neuroscience, and drug discovery. In cancer research, 1H-Indole-1-acetamide, 2,3-dihydro-3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]- 1 has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In neuroscience, 1H-Indole-1-acetamide, 2,3-dihydro-3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]- 1 has been investigated for its potential as a neuroprotective agent, as it has been shown to protect neurons from oxidative stress-induced damage. In drug discovery, 1H-Indole-1-acetamide, 2,3-dihydro-3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]- 1 has been used as a lead compound for the development of novel therapeutic agents.